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Compound of Interest

Compound Name: Dodecylguanidine

Cat. No.: B090949 Get Quote

Introduction

Dodecylguanidine hydrochloride (DGH), identified by CAS number 13590-97-1, is a cationic

surfactant belonging to the guanidine class of compounds.[1] It is structurally characterized by

a long, hydrophobic dodecyl tail and a hydrophilic, positively charged guanidinium head group.

[2][3] This amphipathic nature underpins its broad-spectrum antimicrobial activity and its utility

in a wide range of industrial and research applications.[2][4] DGH is effective against bacteria

(both Gram-positive and Gram-negative), fungi, and algae.[2] It is commonly used as a biocide

and disinfectant in industrial water systems, pulp and paper manufacturing, and as a

component in detergents and coatings.[4][5] In research settings, it serves as a tool for

studying microbial membrane disruption and other cellular processes.[2][6] This document

provides a detailed overview of the technical information available for Dodecylguanidine
Hydrochloride.

Physicochemical Properties
Dodecylguanidine hydrochloride is typically a white to off-white crystalline powder with good

solubility in water and some organic solvents.[5] Its properties make it suitable for various

formulations.[5]
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Property Value Source(s)

CAS Number 13590-97-1 [7]

Molecular Formula C₁₃H₃₀ClN₃ [7][8]

Molecular Weight 263.85 g/mol [7][8]

Synonyms

N-Dodecylguanidine

hydrochloride, 1-

Dodecylguanidine

hydrochloride, DGH

[1][9]

Appearance
White to off-white crystalline

powder
[5]

Density 0.95 g/cm³ [10][11]

Boiling Point 352.8 °C at 760 mmHg [11]

Flash Point 167.2 °C [11]

Solubility Soluble in water [5]

Biological Activity and Mechanism of Action
The primary biological activity of DGH is its function as a broad-spectrum antimicrobial agent.

[2] Its mechanism of action is multifaceted, primarily targeting cellular membranes and vital

cellular processes.

1. Microbial Membrane Disruption

The cationic guanidinium headgroup of DGH interacts with negatively charged components of

microbial cell membranes, such as phosphates in phospholipids.[12] The hydrophobic dodecyl

tail then inserts into and disrupts the lipid bilayer.[2][6] This leads to increased membrane

permeability, leakage of essential intracellular components, and ultimately, cell lysis.[2][3]
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Fig. 1: DGH mechanism of microbial membrane disruption.

2. Inhibition of Mitochondrial Respiration

Studies on the related compound dodine (dodecylguanidine acetate) show that a primary

mode of action is the inhibition of mitochondrial respiration.[2] DGH is believed to act similarly

by interfering with the electron transport chain, specifically affecting NADH oxidases.[2] This

leads to the depolarization of the inner mitochondrial membrane, severely impairing ATP

synthesis and depriving the cell of energy.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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